Cas no 2260937-64-0 (2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride)

• Product Name: 2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride
• CAS No: 2260937-64-0
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• CID: 6174236
• PubChem ID: 137945158
• Update Time: 2025-10-30

2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6732370
• 1,4-dimethyl-3-(2-methylphenyl)-1H-pyrazol-5-amine hydrochloride
• 2260937-64-0
• 2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride

• Inchi： 1S/C12H15N3.ClH/c1-8-6-4-5-7-10(8)11-9(2)12(13)15(3)14-11;/h4-7H,13H2,1-3H3;1H
• InChI Key： RMUZWIYNMSDXCI-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C(=C(C)C(C2C=CC=CC=2C)=N1)N

Computed Properties

• Exact Mass: 237.1032752g/mol
• Monoisotopic Mass: 237.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride

Introduction to 2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride (CAS No. 2260937-64-0)

2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2260937-64-0, is a significant compound in the field of pharmaceutical chemistry. This hydrochloride salt derivative of a pyrazole-based structure has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The compound’s molecular framework, characterized by a pyrazole core substituted with dimethyl and o-methylphenyl groups, suggests a high degree of structural complexity that may contribute to its unique pharmacological properties.

The pyrazole moiety is a heterocyclic aromatic compound that has been extensively studied for its diverse biological effects. Pyrazoles and their derivatives are known to exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride may enhance its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrazole derivatives. The hydrochloride salt form of this compound is particularly noteworthy as it improves solubility and stability, which are critical factors for pharmaceutical applications. Solubility enhancement is essential for drug formulation, as it ensures better bioavailability and efficacy. The hydrochloride form also facilitates easier handling and storage, making it a practical choice for both preclinical and clinical studies.

One of the most compelling aspects of 2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride is its potential role in addressing unmet medical needs. Current research indicates that this compound may interact with various biological pathways, particularly those involved in inflammation and cancer progression. For instance, studies have suggested that pyrazole derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. By inhibiting these enzymes, the compound may help reduce inflammation and associated symptoms.

Moreover, the structural features of 2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride suggest that it could have anticancer properties. Cancer research has identified multiple targets within cellular pathways that contribute to tumor growth and survival. Pyrazole derivatives have been shown to interfere with these pathways by inhibiting key enzymes or binding to specific receptors. The dimethyl and o-methylphenyl substituents in this compound may enhance its ability to interact with these targets, potentially leading to the development of new anticancer therapies.

The hydrochloride salt form also plays a crucial role in drug development by improving the pharmacokinetic profile of the active ingredient. Hydrochlorides are commonly used in pharmaceuticals due to their high solubility in water and stability under various conditions. This makes 2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride an attractive candidate for oral administration or formulation into injectable solutions. Improved solubility can lead to faster absorption and higher bioavailability, which are essential for achieving therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies have been particularly useful in understanding how 2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into the compound’s mechanism of action and have helped identify potential modifications that could enhance its potency and selectivity.

Preclinical studies are ongoing to evaluate the safety and efficacy of 2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride in animal models. These studies aim to provide evidence supporting its potential use in treating various diseases, including inflammatory disorders and cancer. Preliminary results from these studies are promising, suggesting that the compound may have significant therapeutic benefits without causing adverse effects at appropriate dosages.

The development of new drugs is a complex process that involves multiple stages of research and testing. However, compounds like 2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride offer hope for novel therapeutic approaches by leveraging their unique chemical structures and biological activities. As research continues to uncover new applications for this compound, it may play an important role in addressing some of the most challenging medical conditions facing society today.

In conclusion,2,4-Dimethyl-5-(2-methylphenyl)pyrazol-3-amine;hydrochloride (CAS No. 2260937-64-0) is a promising compound with significant potential in pharmaceutical applications. Its unique molecular structure and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research progresses，this compound could contribute to the development of new treatments for inflammatory diseases、cancer、and other conditions，providing relief to patients worldwide.